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Compound of Interest

Compound Name: 5-(Tetradecyloxy)-2-furoic acid

Cat. No.: B035774

Essential Safety and Handling Guide for 5-
(Tetradecyloxy)-2-furoic Acid

For Immediate Use by Laboratory Professionals

This document provides crucial safety and logistical information for handling 5-
(Tetradecyloxy)-2-furoic acid (TOFA), a compound identified as harmful if swallowed, and an
irritant to the skin, eyes, and respiratory system.[1][2] Adherence to these guidelines is critical
to ensure the safety of all laboratory personnel.

Personal Protective Equipment (PPE)

When handling 5-(Tetradecyloxy)-2-furoic acid, the following personal protective equipment
is mandatory to minimize exposure and ensure personal safety.
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PPE Category Item Specification
) Must provide a complete seal
Eye Protection Safety Glasses/Goggles
around the eyes.
] ] ] Impermeable and resistant to
Hand Protection Chemical-resistant Gloves
the substance.
) ) A minimum of a type N95 (US)
Respiratory Protection Dust Mask ) ]
respirator is recommended.[3]
) To be worn at all times in the
Body Protection Laboratory Coat

handling area.

Hazard Identification and First Aid

The primary hazards associated with 5-(Tetradecyloxy)-2-furoic acid are summarized below,

along with prescribed first aid measures in case of exposure.
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Hazard

GHS Classification

First Aid Measures

Acute Oral Toxicity

Category 4: Harmful if
swallowed[1][2]

Rinse mouth with water. Do
NOT induce vomiting. Seek
immediate medical attention.

[2]

Skin Irritation

Category 2: Causes skin
irritation[1][2]

Remove contaminated
clothing. Wash the affected
area thoroughly with soap and
plenty of water. If irritation
persists, seek medical

attention.[2]

Eye Irritation

Category 2A: Causes serious

eye irritation[1][2]

Immediately rinse cautiously
with water for several minutes.
Remove contact lenses, if
present and easy to do.
Continue rinsing. Seek

immediate medical attention.

[2]

Respiratory Irritation

Category 3: May cause

respiratory irritation[1][2]

Move the individual to fresh air.
If breathing is difficult, provide
respiratory support and seek

medical attention.[2]

Operational Plan for Handling and Storage

Handling:

¢ Ventilation: Always handle 5-(Tetradecyloxy)-2-furoic acid in a well-ventilated area,

preferably within a chemical fume hood.[2]

¢ Avoid Dust Formation: This compound is a solid, and care should be taken to avoid the

generation of dust.[2]

o Personal Hygiene: Do not eat, drink, or smoke in the handling area. Wash hands thoroughly

after handling the substance.[2]
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o Spill Management: In the event of a spill, ensure the area is well-ventilated. Use an
absorbent material, such as diatomite or universal binders, to contain the spill.[2]
Decontaminate the affected surfaces with alcohol and dispose of the cleaning materials as
hazardous waste.[2]

Storage:

o Store in a tightly sealed container in a cool, dry place. The recommended storage
temperature is between 2-8°C.

Disposal Plan

All waste materials contaminated with 5-(Tetradecyloxy)-2-furoic acid, including the chemical
itself, empty containers, and cleaning materials, must be disposed of as hazardous waste.
Follow all local, state, and federal regulations for hazardous waste disposal. Do not allow the
substance to enter drains or water systems.[2]

Experimental Workflow

The following diagram illustrates the standard workflow for handling 5-(Tetradecyloxy)-2-
furoic acid in a laboratory setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://lwww.benchchem.com/product/b035774#personal-protective-equipment-for-handling-
5-tetradecyloxy-2-furoic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastl

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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